Cas no 1889110-75-1 (tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate)

• Product Name: tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate
• CAS No: 1889110-75-1
• MF: C₁₂H₂₀F₂N₂O₂
• MW: 262.296210289001
• CID: 5292514
• Update Time: 2026-03-10

tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate
• 1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 4,4-difluoro-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-7-5-11(8-16)12(13,14)4-6-15-11/h15H,4-8H2,1-3H3
• InChI Key： ZELAEIYTTPAATB-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(OC(C)(C)C)=O)C2)C(F)(F)CC1

Additional information on tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate

Research Brief on tert-Butyl 4,4-Difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate (CAS: 1889110-75-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate (CAS: 1889110-75-1), as versatile intermediates in drug discovery. This compound, characterized by its unique spirocyclic and difluorinated structure, has garnered attention for its potential applications in the synthesis of bioactive molecules targeting various diseases, including cancer and neurological disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate as a key building block for the development of novel kinase inhibitors. The researchers employed a multi-step synthetic route to functionalize the spirocyclic core, demonstrating its compatibility with diverse chemical transformations. The resulting derivatives exhibited promising inhibitory activity against a panel of kinases, with IC50 values in the nanomolar range, suggesting its potential as a scaffold for kinase-targeted therapeutics.

In another study, the compound was investigated for its role in modulating protein-protein interactions (PPIs). Researchers utilized tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate as a rigid, three-dimensional scaffold to design peptidomimetics capable of disrupting PPIs involved in inflammatory pathways. The study, published in ACS Chemical Biology (2024), reported that the incorporation of this spirocyclic moiety enhanced the metabolic stability and binding affinity of the peptidomimetics, highlighting its value in PPI inhibitor design.

Furthermore, the compound's potential in central nervous system (CNS) drug development was underscored by a recent publication in Bioorganic & Medicinal Chemistry Letters (2024). The study focused on the synthesis of tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate derivatives as modulators of GABA receptors. The researchers observed that the difluorinated spirocyclic structure conferred improved blood-brain barrier permeability and receptor selectivity, making it a promising candidate for the treatment of anxiety and epilepsy.

In summary, tert-butyl 4,4-difluoro-1,7-diazaspiro[4.4]nonane-7-carboxylate (CAS: 1889110-75-1) has emerged as a valuable scaffold in medicinal chemistry, with applications spanning kinase inhibition, PPI modulation, and CNS drug development. Its unique structural features, including the spirocyclic core and difluorinated moiety, contribute to its versatility and efficacy in drug design. Future research is expected to further explore its potential in addressing unmet medical needs, particularly in the areas of oncology and neurology.